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Compound of Interest

Compound Name: Oleic acid-d2

Cat. No.: B3145301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Oleic acid-d2, a deuterated form of the ubiquitous monounsaturated fatty acid,

oleic acid. This document is intended to serve as a valuable resource for professionals in

research, scientific, and drug development fields who are utilizing or considering the use of this

stable isotope-labeled compound in their work.

Oleic acid-d2, with the deuterium atoms typically located at the 9 and 10 positions of the

carbon chain, is an essential tool in a variety of research applications. Its primary utility lies in

its function as an internal standard for mass spectrometry-based quantification of oleic acid and

other related fatty acids in complex biological matrices.[1] The isotopic labeling also makes it a

powerful tracer for metabolic studies, allowing researchers to follow the uptake, distribution,

and metabolism of oleic acid in vivo and in vitro. Furthermore, the substitution of hydrogen with

deuterium can subtly alter the pharmacokinetic and metabolic profiles of molecules, a

phenomenon of increasing interest in drug development.[2]

Core Chemical and Physical Properties
The fundamental chemical and physical characteristics of Oleic acid-d2 are summarized in the

table below. These properties are crucial for its handling, storage, and application in various

experimental settings.
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Property Value References

Chemical Name
9-cis-Octadecenoic-9,10-d2

acid
[3][4][5]

Synonyms
Oleic acid-9,10-d2, (Z)-

octadec-9-enoic-9,10-d2 acid

CAS Number 5711-29-5

Molecular Formula C₁₈H₃₂D₂O₂

Molecular Weight 284.47 g/mol

Appearance Colorless to light yellow liquid

Density 0.896 g/mL at 25°C

Melting Point 13.4 °C

Boiling Point 192-195 °C at 1.2 mmHg

Purity ≥95% (CP), typically ~99%

Isotopic Purity
≥96 atom % D, typically

~97.5%

Solubility Soluble in DMSO (100 mg/mL)

Storage Conditions

Pure form: -20°C for up to 3

years. In solvent: -80°C for up

to 6 months.

Experimental Protocols
This section outlines detailed methodologies for the determination of key chemical and physical

properties of Oleic acid-d2, adapted from established protocols for fatty acids.

Determination of Melting Point (Capillary Tube Method)
This method is a standard procedure for determining the melting point of crystalline solids.

Apparatus:
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Melting point apparatus

Capillary tubes (closed at one end)

Thermometer

Procedure:

Ensure the Oleic acid-d2 sample is solidified by cooling it below its melting point.

Introduce a small amount of the solid sample into a capillary tube, ensuring it is well-packed

to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a steady rate of 1-2°C per minute.

Record the temperature at which the substance begins to melt (the first appearance of liquid)

and the temperature at which it becomes completely liquid. The range between these two

temperatures is the melting range. For pure substances, this range is typically narrow.

Determination of Boiling Point (Under Reduced
Pressure)
Due to the high boiling point of fatty acids at atmospheric pressure, which can lead to

decomposition, the boiling point is determined under reduced pressure (vacuum).

Apparatus:

Distillation apparatus with a vacuum connection

Heating mantle

Thermometer

Manometer

Procedure:
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Place a small volume of Oleic acid-d2 in the distillation flask.

Assemble the distillation apparatus, ensuring all connections are airtight.

Connect the apparatus to a vacuum pump and reduce the pressure to a stable, known value

(e.g., 1.2 mmHg) as measured by the manometer.

Begin heating the distillation flask gently.

Record the temperature at which the liquid boils and a steady stream of distillate is collected.

This temperature is the boiling point at the recorded pressure.

Purity Analysis by Gas Chromatography (GC)
Gas chromatography is a powerful technique for assessing the purity of volatile and semi-

volatile compounds like fatty acid methyl esters. For the analysis of free fatty acids, a

specialized column is required.

Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID)

Appropriate capillary column (e.g., a bonded, acid-modified polyethylene glycol column for

free fatty acids)

Procedure:

Sample Preparation (as free fatty acid): Dissolve a known amount of Oleic acid-d2 in a

suitable solvent.

Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

Chromatographic Conditions:

Injector Temperature: 250°C

Oven Temperature Program: Start at a suitable temperature (e.g., 150°C), hold for a few

minutes, then ramp up to a final temperature (e.g., 250°C) at a controlled rate (e.g.,
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10°C/min).

Detector Temperature: 280°C

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Data Analysis: The purity is determined by integrating the area of the peak corresponding to

Oleic acid-d2 and expressing it as a percentage of the total area of all peaks in the

chromatogram.

Structural Confirmation by Mass Spectrometry (MS) and
Nuclear Magnetic Resonance (NMR) Spectroscopy
Mass Spectrometry: Mass spectrometry provides information about the molecular weight and

fragmentation pattern of the molecule. For deuterated compounds, it confirms the incorporation

of deuterium.

Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-

Mass Spectrometry (LC-MS).

Expected Result: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of Oleic acid-d2 (284.47). The fragmentation pattern can be compared to

that of unlabeled oleic acid to confirm the structure.

NMR Spectroscopy: ¹H and ¹³C NMR are used to elucidate the carbon-hydrogen framework of

the molecule. ²H NMR is specifically used to confirm the position of the deuterium labels.

Technique: High-field NMR spectroscopy.

Expected Result: In the ¹H NMR spectrum, a reduction in the signal intensity at the olefinic

positions (δ ~5.3 ppm) would be expected compared to unlabeled oleic acid. The ²H NMR

spectrum should show a signal corresponding to the deuterium atoms at the 9 and 10

positions.

Biological Activity and Signaling Pathways
Oleic acid is not merely an energy substrate but also an active signaling molecule that

modulates various cellular processes. The deuterated form, Oleic acid-d2, is presumed to
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exhibit similar biological activities.

One of the key reported activities of oleic acid is its role as an activator of Na+/K+ ATPase, an

essential enzyme responsible for maintaining the electrochemical gradients across the plasma

membrane. The activation of this pump has widespread implications for cellular function.

Furthermore, oleic acid has been shown to influence several signaling pathways involved in

cell growth, differentiation, and metabolism:

Myoblast Differentiation: Oleic acid promotes the differentiation of C2C12 myoblasts into

myotubes. This process is associated with the robust activation of the p38 MAPK and β-

catenin signaling pathways.

Insulin Signaling: Oleic acid can enhance glucose uptake by upregulating GLUT4 expression

and increasing the phosphorylation of the insulin receptor, suggesting a role in improving

insulin sensitivity.

Cancer Cell Proliferation: In some cancer cell lines, oleic acid has been shown to regulate

cell proliferation through the GPR40/ILK/Akt pathway.

Below is a diagram illustrating the experimental workflow for assessing the impact of Oleic
acid-d2 on a cellular signaling pathway.
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Caption: Workflow for analyzing signaling pathway activation by Oleic acid-d2.
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Safety and Handling
While a specific safety data sheet (SDS) for Oleic acid-d2 may not be readily available from all

suppliers, the safety precautions for unlabeled oleic acid should be followed. Oleic acid is

generally considered to be of low toxicity. However, as with any chemical, appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn when

handling. It is a combustible liquid and should be kept away from open flames and strong

oxidizing agents.

Conclusion
Oleic acid-d2 is a valuable tool for researchers in various scientific disciplines. Its well-defined

chemical and physical properties, coupled with its utility as a stable isotope-labeled standard

and metabolic tracer, make it indispensable for quantitative and mechanistic studies involving

oleic acid. A thorough understanding of its properties, as outlined in this guide, is essential for

its effective and safe application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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